Cas no 82989-25-1 (Tazanolast)

• Product Name: Tazanolast
• CAS No: 82989-25-1
• MF: C₁₃H₁₅N₅O₃
• MW: 289.289901971817
• MDL: MFCD00864633
• CID: 93692
• PubChem ID: 5380
• Update Time: 2025-07-23

Tazanolast Chemical and Physical Properties

Names and Identifiers

• Butyl 2-((3-(1H-tetrazol-5-yl)phenyl)amino)-2-oxoacetate
• Tazanolast [INN:JAN]
• 5-(3-n-Butyloxalylaminophenyl)tetrazole
• Butyl 3'-(1H-tetrazol-5-yl)oxanilate
• Oxo((3-(1H-tetrazol-5-yl)phenyl)amino)acetic acid butyl ester
• Tazanolastum
• Tazanolastum [INN-Latin]
• UNII-T0248823H1
• WP-833
• Acetic acid, oxo((3-(1H-tetrazol-5-yl)phenyl)amino)-, butyl ester
• butyl 2-(3-(2H-tetrazol-5-yl)phenylamino)-2-oxoacetate
• TAZANOLAST
• Tazalest
• Tazanol
• TO 188
• TO-188
• 2-Oxo-2-[[3-(2H-tetrazol-5-yl)phenyl]amino]acetic acid butyl ester
• WP 833
• Acetic acid, oxo[[3-(1H-tetrazol-5-yl)phenyl]amino]-, butyl ester (9CI)
• Butyl 2-oxo-2-[[3-(2H-tetrazol-5-yl)phenyl]amino]acetate (ACI)
• CHEMBL564109
• Tox21_112967
• TAZANOLAST [INN]
• FT-0630915
• XQTARQNQIVVBRX-UHFFFAOYSA-N
• CS-6660
• Q27289492
• butyl {[3-(2H-1,2,3,4-tetrazol-5-yl)phenyl]carbamoyl}formate
• AKOS016013960
• TAZANOLAST [JAN]
• DTXCID3028552
• BDBM50295559
• HY-101810
• CHEBI:32183
• NS00126698
• butyl 2-(3-(1H-tetrazol-5-yl)phenylamino)-2-oxoacetate
• D01669
• MS-24130
• TAZANOLAST [MI]
• CAS-82989-25-1
• Tazanolast (JAN/INN)
• butyl 2-oxo-2-[3-(2H-tetrazol-5-yl)anilino]acetate
• TO 188; Tazalest; Tazanol
• Tazanol (TN)
• DTXSID6048626
• T0248823H1
• NCGC00183655-01
• TAZANOLAST [WHO-DD]
• 82989-25-1
• SCHEMBL28495
• G12677
• Tazanolast

• MDL： MFCD00864633
• Inchi： 1S/C13H15N5O3/c1-2-3-7-21-13(20)12(19)14-10-6-4-5-9(8-10)11-15-17-18-16-11/h4-6,8H,2-3,7H2,1H3,(H,14,19)(H,15,16,17,18)
• InChI Key： XQTARQNQIVVBRX-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=C(C2NN=NN=2)C=CC=1)=O)OCCCC

Computed Properties

• Exact Mass: 289.11700
• Monoisotopic Mass: 289.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.343
• PSA: 109.86000
• LogP: 1.22150

Tazanolast Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on Tazanolast

Introduction to Tazanolast (CAS No. 82989-25-1) in Modern Chemical and Biomedical Research

Tazanolast, a compound with the chemical name 82989-25-1, has emerged as a significant player in the field of chemical and biomedical research. This molecule, belonging to the class of heterocyclic compounds, has garnered considerable attention due to its unique pharmacological properties and potential applications in therapeutic interventions. The study of such compounds often involves a deep dive into their molecular structure, biological activity, and interactions with various biological targets.

The chemical structure of Tazanolast is characterized by a complex arrangement of atoms that contributes to its distinct pharmacological profile. Specifically, the presence of specific functional groups and rings in its molecular framework plays a crucial role in determining its interaction with biological systems. This intricate structure has been a focal point for researchers aiming to understand how it modulates biological pathways and cellular processes.

In recent years, the investigation of Tazanolast has been closely linked with advancements in understanding inflammatory responses and allergic reactions. Its mechanism of action involves interactions with specific receptors and enzymes, which are pivotal in modulating these responses. For instance, studies have shown that Tazanolast can inhibit the release of pro-inflammatory cytokines, thereby potentially reducing inflammation and allergic symptoms.

One of the most compelling aspects of Tazanolast is its potential as an anti-allergic agent. Traditional treatments for allergies often involve antihistamines or corticosteroids, which may have side effects or limitations in efficacy. Tazanolast, however, offers a novel approach by targeting different pathways involved in allergic responses. This has led to increased interest in its development as a therapeutic agent for conditions such as asthma, rhinitis, and other allergic disorders.

The development of Tazanolast as a drug candidate has been supported by a series of preclinical studies that have explored its safety and efficacy profiles. These studies have provided valuable insights into its pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these aspects is crucial for optimizing dosages and delivery methods to ensure maximal therapeutic benefit while minimizing adverse effects.

Recent advancements in computational chemistry and molecular modeling have further enhanced the study of Tazanolast. These tools allow researchers to predict how Tazanolast interacts with biological targets at an atomic level, providing a detailed understanding of its mechanism of action. Such insights are invaluable for designing new derivatives or analogs with improved properties.

The role of Tazanolast in addressing chronic inflammatory conditions cannot be overstated. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, Tazanolast holds promise for developing treatments that could significantly improve patient outcomes. Ongoing clinical trials are exploring its potential use in conditions where inflammation plays a central role.

From a regulatory perspective, the path to bringing Tazanolast into clinical practice involves rigorous testing and compliance with stringent guidelines set by health authorities worldwide. This ensures that patients receive safe and effective treatments based on robust scientific evidence. The journey from laboratory discovery to market approval is long but essential for translating research findings into tangible benefits for society.

The interdisciplinary nature of studying compounds like Tazanolast underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise that collectively advances our understanding and application of such molecules. This collaborative approach is key to unlocking the full potential of compounds like Tazanolast in addressing complex biomedical challenges.

Looking ahead, the future research directions for Tazanolast are promising and multifaceted. One area involves exploring its potential in combination therapies, where it could be paired with other agents to enhance therapeutic outcomes. Another direction is investigating its role in precision medicine approaches tailored to individual patient profiles based on genetic or biomarker data.

The environmental impact of developing new chemical entities like Tazanolast is also an important consideration. Researchers are increasingly adopting sustainable practices in drug discovery to minimize environmental footprints while maximizing benefits for human health. This includes optimizing synthetic routes to reduce waste and using renewable resources where possible.

In conclusion, Tazanolast (CAS No. 82989-25-1) represents a significant advancement in chemical and biomedical research with its unique pharmacological properties and potential applications in therapeutic interventions. Its study not only sheds light on fundamental biological processes but also opens new avenues for developing innovative treatments for various diseases.